Cas no 61436-75-7 (Benzoic acid, 2-(2E)-2-butenyl-)
61436-75-7 structure
Product Name:Benzoic acid, 2-(2E)-2-butenyl-
CAS No:61436-75-7
MF:C11H12O2
MW:176.211783409119
CID:479571
PubChem ID:71395907
Update Time:2025-04-19
Benzoic acid, 2-(2E)-2-butenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2E)-2-butenyl-
- 2-but-2-enylbenzoic acid
- 2-(BUT-2-EN-1-YL)BENZOIC ACID
- DTXSID50817504
- 61436-75-7
-
- Inchi: 1S/C11H12O2/c1-2-3-6-9-7-4-5-8-10(9)11(12)13/h2-5,7-8H,6H2,1H3,(H,12,13)
- InChI Key: ATHHTSBRUXTTGZ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CC=CC)=O
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Benzoic acid, 2-(2E)-2-butenyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
61436-75-7 (Benzoic acid, 2-(2E)-2-butenyl-) Related Products
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